2-(3-methylphenoxy)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide

• IUPAC Name: 2-(3-methylphenoxy)-N-(1-propanoyl-3,4-dihydro-2H-quinolin-7-yl)acetamide
• InChI: InChI=1S/C21H24N2O3/c1-3-21(25)23-11-5-7-16-9-10-17(13-19(16)23)22-20(24)14-26-18-8-4-6-15(2)12-18/h4,6,8-10,12-13H,3,5,7,11,14H2,1-2H3,(H,22,24)
• InChI Key: FKLGAGUCRWQBHL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCCC2=C1C=C(C=C2)NC(=O)COC3=CC=CC(=C3)C
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

2-(3-methylphenoxy)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide, also known as 3-Methylphenoxyacetamide (MPA), is a synthetic compound that has been studied for its potential applications in scientific research. MPA is a versatile compound that has been used in a variety of experiments, from biochemical and physiological studies to drug development.

Scientific Research Applications

MPA has been used in a variety of scientific research applications, including biochemical and physiological studies, drug development, and biotechnology. In biochemical and physiological studies, MPA has been used to study the effects of drugs on the body, as well as to study the structure and function of enzymes and other proteins. In drug development, MPA has been used to study the pharmacology of drugs, as well as to develop new drugs. In biotechnology, MPA has been used to develop new biotechnological processes, such as gene expression and protein production.

Mechanism of Action

MPA has been studied for its potential applications in scientific research. The mechanism of action of MPA is not fully understood, but it is believed to interact with proteins and enzymes in the body, resulting in various biochemical and physiological effects. MPA has been shown to affect the activity of several enzymes, including cytochrome P450 enzymes, as well as to affect the expression of various genes.
Biochemical and Physiological Effects
MPA has been studied for its potential applications in scientific research. The biochemical and physiological effects of MPA are not fully understood, but it has been shown to affect the activity of several enzymes, including cytochrome P450 enzymes, as well as to affect the expression of various genes. MPA has also been shown to affect the metabolism of drugs, as well as to induce cell death in certain types of cancer cells.

Advantages and Limitations for Lab Experiments

MPA has several advantages and limitations for lab experiments. One advantage is that MPA can be synthesized in a laboratory setting, allowing for a wide range of experiments to be conducted. Additionally, MPA has been shown to affect the activity of several enzymes, as well as to affect the expression of various genes, making it suitable for biochemical and physiological studies. However, MPA has some limitations, such as its potential toxicity and its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

MPA has potential applications in a variety of scientific research fields. In the future, MPA could be used in drug development, as well as in biotechnology, to develop new biotechnological processes, such as gene expression and protein production. Additionally, MPA could be used in the development of new drugs, as well as in the study of the pharmacology of existing drugs. Furthermore, MPA could be used in the study of the biochemical and physiological effects of drugs, as well as in the study of the structure and function of enzymes and other proteins.

Synthesis Methods

MPA is a synthetic compound that can be synthesized in a laboratory setting. The synthesis method involves the reaction of 3-methylphenol with acetic anhydride in the presence of a base such as sodium hydroxide or potassium hydroxide. The product of the reaction is a white solid that can be purified by recrystallization.